Cas no 1416348-51-0 (1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine)

1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with a 2,5-dimethoxyphenyl group at the 1-position and a hydrazinyl moiety at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The hydrazinyl group enhances its potential as a precursor for synthesizing biologically active derivatives, particularly in the development of kinase inhibitors or other targeted therapeutics. Its well-defined chemical properties and stability under controlled conditions facilitate its use in selective functionalization and conjugation reactions. Researchers value this compound for its versatility in constructing complex molecular architectures for drug discovery and biochemical studies.

1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine structure

1416348-51-0 structure

Product Name:1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine

CAS No:1416348-51-0

MF:C₁₃H₁₄N₆O₂

MW:286.289261341095

CID:5059141

Update Time:2025-10-31

1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine
- [1-(2,5-Dimethoxy-phenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-hydrazine
- Inchi： 1S/C13H14N6O2/c1-20-8-3-4-11(21-2)10(5-8)19-13-9(6-17-19)12(18-14)15-7-16-13/h3-7H,14H2,1-2H3,(H,15,16,18)
- InChI Key： WBKHMVFIIPWEIG-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1N1C2C(=C(NN)N=CN=2)C=N1)OC

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 347
XLogP3: 1.4
Topological Polar Surface Area: 100

1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM287582-1g	1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine	1416348-51-0	97%	1g	$666	2023-02-18
Chemenu	CM287582-1g	1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine	1416348-51-0	97%	1g	$566	2021-08-18
Chemenu	CM287582-5g	1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine	1416348-51-0	97%	5g	$1127	2021-08-18
Chemenu	CM287582-10g	1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine	1416348-51-0	97%	10g	$1543	2021-08-18

1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine Related Literature

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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

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Additional information on 1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine

Recent Advances in the Study of 1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: 1416348-51-0)

The compound 1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine (CAS: 1416348-51-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[3,4-d]pyrimidine core, has been investigated for its role as a kinase inhibitor, particularly in targeting pathways implicated in cancer and inflammatory diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the compound's ability to selectively inhibit specific kinases, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are critical regulators of cell proliferation and immune responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine exhibited potent inhibitory activity against CDK2 and CDK9, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing novel anticancer agents.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in modulating oxidative stress and inflammation. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine derivatives could attenuate reactive oxygen species (ROS) production in macrophages, highlighting its potential application in treating inflammatory disorders such as rheumatoid arthritis and neurodegenerative diseases. The hydrazinyl moiety was identified as a critical pharmacophore for this activity.

Structural modifications of the compound have also been a focus of recent research. A team at the University of Cambridge (2024) synthesized a series of analogs with varying substituents on the dimethoxyphenyl ring to enhance bioavailability and target specificity. Their findings, published in ACS Chemical Biology, revealed that electron-withdrawing groups at the para-position of the phenyl ring significantly improved metabolic stability without compromising kinase inhibitory activity. These insights are invaluable for future drug design efforts.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as off-target effects, pharmacokinetic properties, and formulation stability need to be addressed. However, the growing body of research on 1-(2,5-Dimethoxyphenyl)-4-hydrazinyl-1H-pyrazolo[3,4-d]pyrimidine underscores its potential as a versatile scaffold for developing next-generation therapeutics. Future studies are expected to focus on in vivo efficacy, toxicity profiling, and combinatorial therapies to maximize its therapeutic impact.